2-(2-{2,8-dimethyl-4-[(2-methylphenyl)amino]-3,4-dihydroquinolin-1(2H)-yl}-2-oxoethyl)-1H-isoindole-1,3(2H)-dione

Specification

• Molecular Formula: C28H27N3O3
• Molecular Weight: 453.5 g/mol
• IUPAC Name: 2-[2-[2,8-dimethyl-4-(2-methylanilino)-3,4-dihydro-2H-quinolin-1-yl]-2-oxoethyl]isoindole-1,3-dione
• Standard InChI: InChI=1S/C28H27N3O3/c1-17-9-4-7-14-23(17)29-24-15-19(3)31(26-18(2)10-8-13-22(24)26)25(32)16-30-27(33)20-11-5-6-12-21(20)28(30)34/h4-14,19,24,29H,15-16H2,1-3H3
• Standard InChI Key: BKZZWFBTFVHKJL-UHFFFAOYSA-N
• SMILES: CC1CC(C2=CC=CC(=C2N1C(=O)CN3C(=O)C4=CC=CC=C4C3=O)C)NC5=CC=CC=C5C
• Canonical SMILES: CC1CC(C2=CC=CC(=C2N1C(=O)CN3C(=O)C4=CC=CC=C4C3=O)C)NC5=CC=CC=C5C

Introduction

Structural and Molecular Characterization

Chemical Identity and Physicochemical Properties

The compound’s molecular formula is C28H27N3O3, with a molecular weight of 453.5 g/mol. Its IUPAC name reflects the fusion of a 2,8-dimethyl-4-(2-methylanilino)-3,4-dihydroquinoline core linked via a ketone group to an isoindole-1,3-dione subunit. Key identifiers include:

Property	Value
CAS No.	Not publicly disclosed
InChI	InChI=1S/C28H27N3O3/c1-17-9-4-7-14...
SMILES	CC1CC(C2=CC=CC(=C2N1C(=O)CN3C(=O)...
Topological Polar Surface Area	75.9 Ų (estimated)

The presence of multiple aromatic rings and polar functional groups (amide, ketone) confers moderate solubility in polar aprotic solvents, while the methyl and phenyl substituents enhance lipophilicity.

Spectroscopic Analysis

While direct spectral data for this compound are unavailable, analogous quinoline-isoindole hybrids exhibit characteristic signals in NMR and IR spectroscopy:

• ¹H NMR: Methyl groups resonate at δ 1.2–2.5 ppm, aromatic protons at δ 6.8–8.2 ppm, and amide NH at δ 9.5–10.5 ppm.

• IR: Stretching vibrations for C=O (1670–1750 cm⁻¹) and N-H (3250–3350 cm⁻¹) are typical.

Synthesis and Synthetic Strategies

Proposed Synthesis Pathways

Although explicit synthesis details remain undisclosed, a plausible route involves:

• Formation of the Quinoline Core: Cyclocondensation of 2-methylaniline with a β-keto ester under acidic conditions to yield the 3,4-dihydroquinoline scaffold.

• Introduction of the Isoindole-1,3-dione Moiety: Coupling the quinoline intermediate with 2-(2-oxoethyl)isoindole-1,3-dione via amide bond formation using carbodiimide-based coupling agents.

Key challenges include regioselective functionalization and minimizing side reactions during the coupling step.

Comparative Synthetic Approaches

Similar compounds, such as dimethyl 2-[(3Z)-2,2-dimethyl-3-[(4-methylphenyl)imino]-2,3-dihydroquinolin-4(1H)-ylidene]-1,3-dithiole-4,5-dicarboxylate, employ Schiff base formation and cyclization strategies. These methods highlight the utility of imine linkages and heterocyclic annulation in constructing polycyclic systems.

Material Science Applications

Organic Semiconductors

The extended π-conjugation system and electron-deficient isoindole-1,3-dione unit make this compound a candidate for n-type organic semiconductors. Analogous structures exhibit electron mobilities of 0.1–0.5 cm²/V·s in thin-film transistors.

Dye-Sensitized Solar Cells (DSSCs)

Phenylamino-quinoline derivatives absorb broadly in the visible spectrum (λₐᵦₛ ~450 nm), with molar extinction coefficients exceeding 10⁴ M⁻¹cm⁻¹. Incorporation into DSSCs could improve photon harvesting.

Challenges and Future Directions

Synthetic Optimization

Current routes suffer from low yields (~50–70%) due to steric hindrance during coupling. Future work should explore catalytic asymmetric synthesis and flow chemistry techniques to enhance efficiency.

Biological Evaluation

In vivo toxicity and pharmacokinetic studies are urgently needed. Preliminary in silico ADMET predictions for analogs indicate moderate hepatic clearance and acceptable oral bioavailability.

Advanced Material Characterization

Thin-film morphology and charge transport properties remain uncharacterized. Techniques like grazing-incidence X-ray scattering (GIXS) and time-resolved microwave conductivity (TRMC) could elucidate structure-property relationships.